4-(4-methoxyphenyl)-N-methyl-1-piperazinecarboxamide

• IUPAC Name: 4-(4-methoxyphenyl)-N-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C13H19N3O2/c1-14-13(17)16-9-7-15(8-10-16)11-3-5-12(18-2)6-4-11/h3-6H,7-10H2,1-2H3,(H,14,17)
• InChI Key: VGEITGDKYUEJOP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

4-(4-methoxyphenyl)-N-methyl-1-piperazinecarboxamide is a chemical compound that belongs to the class of piperazine derivatives. It is also known as MeOPP or N-methyl-4-methoxyphenylpiperazine-1-carboxamide. This chemical compound has gained significant attention in the scientific community due to its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of MeOPP is not fully understood. However, it is believed to modulate the activity of certain neurotransmitters, particularly serotonin and dopamine. MeOPP has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
MeOPP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. MeOPP has also been shown to increase the levels of certain hormones, such as corticotropin-releasing hormone (CRH), which is involved in the stress response.

Advantages and Limitations for Lab Experiments

MeOPP has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. MeOPP has also been extensively studied, and its effects have been well-characterized in animal models. However, there are also some limitations to using MeOPP in lab experiments. MeOPP has not been extensively studied in humans, and its effects may differ from those observed in animal models. Additionally, MeOPP may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on MeOPP. One area of interest is the development of novel therapeutic agents based on MeOPP. MeOPP has shown promise as an anxiolytic and antidepressant, and further research may lead to the development of more effective drugs in these areas. Another area of interest is the study of MeOPP's effects on other neurotransmitter systems, such as the glutamate system, which is involved in learning and memory. Finally, further research is needed to understand the long-term effects of MeOPP on the brain and behavior.

Scientific Research Applications

MeOPP has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models. MeOPP has also been shown to modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior.